Cas no 4961-03-9 (5-hydroxybenzene-1,2,4-tricarboxylic acid)
4961-03-9 structure
Product Name:5-hydroxybenzene-1,2,4-tricarboxylic acid
5-hydroxybenzene-1,2,4-tricarboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 5-hydroxybenzene-1,2,4-tricarboxylic acid
- 2,4,5-Phenoltricarboxylic acid
- 5-hydroxy-1,2,4-benzenetricarboxylic acid
- 5-hydroxy-benzene-1,2,4-tricarboxylic acid
- 5-Hydroxy-benzol-1,2,4-tricarbonsaeure
- 5-hydroxytrimellitic acid
- 5-Oxy-trimellitsaeure
- hydroxytrimellitic acid
- DTXSID10384323
- MFCD00179131
- BOPPPUCSDSHZEZ-UHFFFAOYSA-N
- SCHEMBL3387451
- 4961-03-9
- DB-026347
- 5-hydroxy-1,2,4-benzene-tricarboxylic acid
- 4-Hydroxy-benzene-1,2,5-tricarboxylic acid
-
- Inchi: 1S/C9H6O7/c10-6-2-4(8(13)14)3(7(11)12)1-5(6)9(15)16/h1-2,10H,(H,11,12)(H,13,14)(H,15,16)
- InChI Key: BOPPPUCSDSHZEZ-UHFFFAOYSA-N
- SMILES: OC1=CC(C(=O)O)=C(C(=O)O)C=C1C(=O)O
Computed Properties
- Exact Mass: 226.01100
- Monoisotopic Mass: 226.01135253g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 324
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 132Ų
Experimental Properties
- PSA: 132.13000
- LogP: 0.48680
5-hydroxybenzene-1,2,4-tricarboxylic acid Related Literature
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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